Cas no 306935-78-4 (2-Butenoic acid,4-[(5-methyl-3-isoxazolyl)amino]-4-oxo-)

2-Butenoic acid,4-[(5-methyl-3-isoxazolyl)amino]-4-oxo- structure
306935-78-4 structure
Product Name:2-Butenoic acid,4-[(5-methyl-3-isoxazolyl)amino]-4-oxo-
CAS No:306935-78-4
MF:C8H8N2O4
MW:196.160121917725
MDL:MFCD00175047
CID:300146
PubChem ID:5396335
Update Time:2025-09-20

2-Butenoic acid,4-[(5-methyl-3-isoxazolyl)amino]-4-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,4-[(5-methyl-3-isoxazolyl)amino]-4-oxo-
    • 4-[(5-methyl-1,2-oxazol-3-yl)amino]-4-oxobut-2-enoic acid
    • 4-[(5-METHYLISOXAZOL-3-YL)AMINO]-4-OXOBUT-2-ENOIC ACID
    • AC1LE9PA
    • AG-F-01378
    • b-(5-Methyl-3-isoxazolylamino)acrylicacid
    • CTK4G5663
    • KB-188508
    • Maybridge3_005687
    • AKOS002682191
    • MFCD00175047
    • IDI1_017074
    • TS-00306
    • HMS1447C11
    • 4-((5-Methylisoxazol-3-yl)amino)-4-oxobut-2-enoicacid
    • 306935-78-4
    • (E)-4-(5-methylisoxazol-3-ylamino)-4-oxobut-2-enoic acid
    • (2E)-3-[(5-methyl-1,2-oxazol-3-yl)carbamoyl]prop-2-enoic acid
    • 4-((5-Methylisoxazol-3-yl)amino)-4-oxobut-2-enoic acid
    • (E)-4-[(5-methyl-1,2-oxazol-3-yl)amino]-4-oxobut-2-enoic acid
    • MDL： MFCD00175047
    • Inchi： 1S/C8H8N2O4/c1-5-4-6(10-14-5)9-7(11)2-3-8(12)13/h2-4H,1H3,(H,12,13)(H,9,10,11)/b3-2+
    • InChI Key： FHXUOFGJMIEOBX-NSCUHMNNSA-N
    • SMILES： O1C(C)=CC(=N1)NC(/C=C/C(=O)O)=O

Computed Properties

  • Exact Mass: 196.04800
  • Monoisotopic Mass: 196.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0
  • Topological Polar Surface Area: 92.4Ų

Experimental Properties

  • Density: 1.441
  • Melting Point: 165 °C
  • Boiling Point: 498°Cat760mmHg
  • Flash Point: 255°C
  • Refractive Index: 1.601
  • PSA: 92.43000
  • LogP: 0.63530

2-Butenoic acid,4-[(5-methyl-3-isoxazolyl)amino]-4-oxo- Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

2-Butenoic acid,4-[(5-methyl-3-isoxazolyl)amino]-4-oxo- Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Butenoic acid,4-[(5-methyl-3-isoxazolyl)amino]-4-oxo- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB226761-1 g
4-[(5-Methylisoxazol-3-yl)amino]-4-oxobut-2-enoic acid, 95%; .
 306935-78-4 95%
1g
 €96.00 2023-06-22
abcr
AB226761-250mg
4-[(5-Methylisoxazol-3-yl)amino]-4-oxobut-2-enoic acid, 95%; .
 306935-78-4 95%
250mg
 €82.30 2025-02-16
abcr
AB226761-500mg
4-[(5-Methylisoxazol-3-yl)amino]-4-oxobut-2-enoic acid, 95%; .
 306935-78-4 95%
500mg
 €91.40 2025-02-16
abcr
AB226761-1g
4-[(5-Methylisoxazol-3-yl)amino]-4-oxobut-2-enoic acid, 95%; .
 306935-78-4 95%
1g
 €100.50 2025-02-16
abcr
AB226761-5g
4-[(5-Methylisoxazol-3-yl)amino]-4-oxobut-2-enoic acid, 95%; .
 306935-78-4 95%
5g
 €182.50 2025-02-16
abcr
AB226761-10g
4-[(5-Methylisoxazol-3-yl)amino]-4-oxobut-2-enoic acid, 95%; .
 306935-78-4 95%
10g
 €273.60 2025-02-16
abcr
AB226761-250 mg
4-[(5-Methylisoxazol-3-yl)amino]-4-oxobut-2-enoic acid, 95%; .
 306935-78-4 95%
250mg
 €77.60 2023-06-22
abcr
AB226761-500 mg
4-[(5-Methylisoxazol-3-yl)amino]-4-oxobut-2-enoic acid, 95%; .
 306935-78-4 95%
500mg
 €86.80 2023-06-22
abcr
AB226761-5 g
4-[(5-Methylisoxazol-3-yl)amino]-4-oxobut-2-enoic acid, 95%; .
 306935-78-4 95%
5g
 €178.80 2023-06-22
abcr
AB226761-10 g
4-[(5-Methylisoxazol-3-yl)amino]-4-oxobut-2-enoic acid, 95%; .
 306935-78-4 95%
10g
 €270.80 2023-06-22

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